Trioxidoiodine(.)

• Molecular Formula: IO3
• Molecular Weight: 174.903 g/mol
• InChI: InChI=1S/IO3/c2-1(3)4
• InChI Key: PQULLWOPQYQVNC-UHFFFAOYSA-N
• SMILES: O=I(=O)[O]

Description

Iodine trioxide is an iodine oxide and an inorganic radical.

Scientific Research Applications

Cancer Treatment

• Breast Cancer : Arsenic trioxide shows potential in breast cancer treatment. It induces apoptosis and cell cycle arrest in breast cancer cell lines, suggesting its usefulness as a therapeutic agent (Baj et al., 2002).
• Leukemia : It has been effective in treating acute promyelocytic leukemia and is being explored for other malignancies, including multiple myeloma (Chen et al., 2009).

Enhancing Effects of Other Treatments

• Combination Therapy : Pre-application of arsenic trioxide may enhance the cytotoxic effects of other anticancer drugs like vinorelbine/docetaxel on neuroblastoma cells (Qi et al., 2019).
• Nanoparticulate Formulations : Nanoparticulate forms of arsenic trioxide, such as folate-targeted liposomes, have been developed to lower systemic toxicity and improve targeting, showing promise in solid tumor treatment (Chen et al., 2009).

Mechanisms of Action

• Apoptosis Induction : Arsenic trioxide induces apoptosis in human tumor cell lines, with a specific focus on mitotic arrest and polymerization of microtubules (Ling et al., 2002).
• Differentiation and Immunomodulation : It can induce differentiation and apoptosis in breast cancer cells and enhance immunosurveillance, potentially improving treatment outcomes (Baj et al., 2002).